4-Isobutyrylbenzonitrile

• Molecular Formula: C11H11NO
• Molecular Weight: 173.21 g/mol
• IUPAC Name: 4-(2-methylpropanoyl)benzonitrile
• InChI: InChI=1S/C11H11NO/c1-8(2)11(13)10-5-3-9(7-12)4-6-10/h3-6,8H,1-2H3
• InChI Key: IJQQLTRUDWNWRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1=CC=C(C=C1)C#N

Description

4-Isobutyrylbenzonitrile is a useful research compound. Its molecular formula is C11H11NO and its molecular weight is 173.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 4-(1-hydroxy-2-methylpropyl)benzonitrile (2.500 g, 14.27 mmol) (Prepared according to the method of Keh et al., J. Amer. Chem. Soc., 125(14):4062-4063 (2003)) in dry DCM (200 mL) was added Dess-Martin Periodinane (7.26 g, 17.12 mmol The reaction mixture was stirred for 2 h. The reaction mixture was diluted with DCM and washed with 1N NaOH solution. The organic layer was dried with MgSO4, filtered, and concentrated to yield 2.4 g of 4-isobutyrylbenzonitrile. MS (m+1)=174. HPLC Peak RT=1.60 minutes (Analytical Method B).